4-Fluoro-N-(4-methyl-2-oxopentyl)benzamide
Cat. No. B8538575
M. Wt: 237.27 g/mol
InChI Key: NFFUMOXUYOUXBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04535089
Procedure details
2.75 g of isovalerylmethylamine hydrochloride, 3.8 g of sodium bicarbonate and 3.16 g of 4-fluorobenzoyl chloride are treated in the same manner as described in Preparation 1-(4). 4.0 g of N-(4-fluorobenzoyl)isovalerylmethylamine are thereby obtained. Yield: 82.9%.
Yield
82.9%
Identifiers
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REACTION_CXSMILES
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Cl.[C:2]([CH2:8][NH2:9])(=[O:7])[CH2:3][CH:4]([CH3:6])[CH3:5].C(=O)(O)[O-].[Na+].[F:15][C:16]1[CH:24]=[CH:23][C:19]([C:20](Cl)=[O:21])=[CH:18][CH:17]=1>>[F:15][C:16]1[CH:24]=[CH:23][C:19]([C:20]([NH:9][CH2:8][C:2](=[O:7])[CH2:3][CH:4]([CH3:6])[CH3:5])=[O:21])=[CH:18][CH:17]=1 |f:0.1,2.3|
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Inputs
Step One
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Name
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Quantity
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2.75 g
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Type
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reactant
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Smiles
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Cl.C(CC(C)C)(=O)CN
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Name
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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Quantity
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3.16 g
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Type
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reactant
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Smiles
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FC1=CC=C(C(=O)Cl)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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as described in Preparation 1-(4)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C(=O)NCC(CC(C)C)=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 82.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
